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Compound of Interest

Compound Name: 5-Dodecanol

Cat. No.: B157926 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 5-
Dodecanol (CAS No. 10203-33-5), a secondary fatty alcohol with potential applications in

various scientific and industrial fields. This document is intended to serve as a valuable

resource for researchers, scientists, and professionals in drug development by presenting a

consolidated source of its physical characteristics, detailed experimental protocols for their

determination, and an exploration of the relationships between these properties.

Core Physical Properties of 5-Dodecanol
The physical properties of 5-Dodecanol are influenced by its molecular structure, which

consists of a twelve-carbon chain with a hydroxyl group located at the fifth carbon position. This

structure imparts both hydrophobic and hydrophilic characteristics to the molecule, dictating its

behavior in various environments. The following table summarizes the key physical properties

of 5-Dodecanol. It is important to note that while some of these values have been

experimentally determined, others are estimations based on computational models due to a

scarcity of published experimental data for this specific isomer.
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Property Value Unit Source Type

Molecular Formula C₁₂H₂₆O - -

Molecular Weight 186.34 g/mol Calculated

Boiling Point 228.0 - 232.0 °C Experimental

Melting Point Not Available °C -

Density 0.825 g/cm³ at 25°C Experimental

Refractive Index 1.438 at 20°C Experimental

Solubility in Water Insoluble - Experimental

Solubility in Organic

Solvents

Soluble in ethanol,

ether
- General Observation

Vapor Pressure 0.004 mmHg at 25°C Estimated

LogP (Octanol-Water

Partition Coefficient)
4.8 - Estimated

Interrelation of Physical Properties
The physical properties of long-chain alcohols like 5-Dodecanol are interconnected. The length

of the carbon chain and the position of the hydroxyl group are primary determinants of these

properties. The following diagram illustrates the logical relationships between the molecular

structure and the key physical characteristics.
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Interrelation of 5-Dodecanol's Physical Properties

Molecular Structure

Physical Properties

Carbon Chain Length (C12)

Boiling Point

Increases

Melting Point

Increases

Density

Increases

Refractive IndexIncreases

Solubility

Decreases in Polar Solvents

Vapor Pressure

Decreases

LogP

Increases

Hydroxyl Group Position (C5)
Slightly Lowers vs. Primary

Generally Lowers vs. Primary

Slightly Increases vs. Primary (in some non-polar solvents)

Inversely Related

Inversely Related (in water)
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From Physical Properties to Potential Applications of 5-Dodecanol

Core Physical Properties

Resulting Characteristics

Potential Applications

Amphiphilic Nature

Surfactant Properties

Long Carbon Chain

Low Water Solubility

Hydroxyl Group

Reactivity Site

Emulsifier Solubilizer for APIs Component of Drug Delivery Systems

e.g., lipid-based formulations

Precursor for Surfactant Synthesis

Click to download full resolution via product page
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[https://www.benchchem.com/product/b157926#physical-properties-of-5-dodecanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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